Cas no 20708-42-3 (2,4-Pyrimidinediamine,6-[2-(3-aminophenyl)ethyl]-5-(4-chlorophenyl)-)

2,4-Pyrimidinediamine,6-[2-(3-aminophenyl)ethyl]-5-(4-chlorophenyl)- structure
20708-42-3 structure
Product Name:2,4-Pyrimidinediamine,6-[2-(3-aminophenyl)ethyl]-5-(4-chlorophenyl)-
CAS No:20708-42-3
MF:C18H18ClN5
MW:339.822021961212
CID:285644
PubChem ID:427589
Update Time:2025-04-19

2,4-Pyrimidinediamine,6-[2-(3-aminophenyl)ethyl]-5-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyrimidinediamine,6-[2-(3-aminophenyl)ethyl]-5-(4-chlorophenyl)-
    • 6-[2-(3-aminophenyl)ethyl]-5-(4-chlorophenyl)pyrimidine-2,4-diamine
    • NSC-212460
    • NSC212460
    • 20708-42-3
    • DTXSID40330191
    • Inchi: 1S/C18H18ClN5/c19-13-7-5-12(6-8-13)16-15(23-18(22)24-17(16)21)9-4-11-2-1-3-14(20)10-11/h1-3,5-8,10H,4,9,20H2,(H4,21,22,23,24)
    • InChI Key: RUQDSRXGDWVTHC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=C(N)N=C(N)N=C1CCC1C=CC=C(C=1)N

Computed Properties

  • Exact Mass: 339.12534
  • Monoisotopic Mass: 339.1250733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 103.84

2,4-Pyrimidinediamine,6-[2-(3-aminophenyl)ethyl]-5-(4-chlorophenyl)- Related Literature

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